Itaconic acid Itaconic acid Itaconic acid is a dicarboxylic acid that is methacrylic acid in which one of the methyl hydrogens is substituted by a carboxylic acid group. It has a role as a fungal metabolite and a human metabolite. It is a dicarboxylic acid, an olefinic compound and a dicarboxylic fatty acid. It is functionally related to a succinic acid. It is a conjugate acid of an itaconate(2-).
Itaconic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Itaconic acid is a natural product found in Solanum tuberosum, Ustilago maydis, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 97-65-4
VCID: VC21118648
InChI: InChI=1S/C5H6O4/c1-3(5(8)9)2-4(6)7/h1-2H2,(H,6,7)(H,8,9)
SMILES: C=C(CC(=O)O)C(=O)O
Molecular Formula: C5H6O4
Molecular Weight: 130.10 g/mol

Itaconic acid

CAS No.: 97-65-4

Cat. No.: VC21118648

Molecular Formula: C5H6O4

Molecular Weight: 130.10 g/mol

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Itaconic acid - 97-65-4

Specification

Description Itaconic acid is a dicarboxylic acid that is methacrylic acid in which one of the methyl hydrogens is substituted by a carboxylic acid group. It has a role as a fungal metabolite and a human metabolite. It is a dicarboxylic acid, an olefinic compound and a dicarboxylic fatty acid. It is functionally related to a succinic acid. It is a conjugate acid of an itaconate(2-).
Itaconic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Itaconic acid is a natural product found in Solanum tuberosum, Ustilago maydis, and other organisms with data available.
CAS No. 97-65-4
Molecular Formula C5H6O4
Molecular Weight 130.10 g/mol
IUPAC Name 2-methylidenebutanedioic acid
Standard InChI InChI=1S/C5H6O4/c1-3(5(8)9)2-4(6)7/h1-2H2,(H,6,7)(H,8,9)
Standard InChI Key LVHBHZANLOWSRM-UHFFFAOYSA-N
SMILES C=C(CC(=O)O)C(=O)O
Canonical SMILES C=C(CC(=O)O)C(=O)O
Boiling Point 268 °C, SUBLIMES
Colorform RHOMBIC CRYSTALS FROM BENZENE
WHITE CRYSTALS
Melting Point 162-164 °C WITH DECOMP, ALSO REPORTED AS 172 °C
175 °C

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